Ethyl 5-(2-methoxyphenyl)-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 5-(2-methoxyphenyl)-1H-pyrazole-4-carboxylate
• InChI: InChI=1S/C13H14N2O3/c1-3-18-13(16)10-8-14-15-12(10)9-6-4-5-7-11(9)17-2/h4-8H,3H2,1-2H3,(H,14,15)
• InChI Key: OKLYJLYYIHGFEA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NN=C1)C2=CC=CC=C2OC
• Molecular Formula: C13H14N2O3
• Molecular Weight: 246.26 g/mol

Description

Ethyl 5-(2-methoxyphenyl)-1H-pyrazole-4-carboxylate, also known as EMCPC, is a compound of pyrazole and carboxylate derivatives. It is a synthetic, non-toxic, and relatively stable molecule. EMCPC has been studied extensively in the last few decades due to its potential applications in biochemistry and pharmacology. In

Scientific Research Applications

Ethyl 5-(2-methoxyphenyl)-1H-pyrazole-4-carboxylate has been studied extensively in the fields of biochemistry and pharmacology. In biochemistry, it has been used to study the effects of certain enzymes and proteins on cellular processes. In pharmacology, it has been used to study the effects of certain drugs on the body. It has also been used to study the mechanisms of action of certain drugs. Additionally, Ethyl 5-(2-methoxyphenyl)-1H-pyrazole-4-carboxylate has been used to study the effects of certain drugs on the central nervous system.

Mechanism of Action

Target of Action

Similar compounds have shown activity against various cancer cell lines , suggesting potential targets within these cells

Mode of Action

Related compounds have been shown to interact with their targets, leading to changes such as reduced proliferation and metabolic activity in cancer cells

Biochemical Pathways

Similar compounds have been found to generate reactive oxygen species in cells , which can affect various biochemical pathways. More research is needed to fully understand the impact of this compound on cellular biochemistry.

Result of Action

Related compounds have demonstrated anti-cancer properties, including reduced proliferation and metabolic activity in cancer cells

Advantages and Limitations for Lab Experiments

Ethyl 5-(2-methoxyphenyl)-1H-pyrazole-4-carboxylate has several advantages in laboratory experiments. It is relatively stable, non-toxic, and can be synthesized in a variety of ways. Additionally, it has been found to interact with certain proteins and enzymes in the body, which can be useful for studying the effects of certain drugs on the body. However, Ethyl 5-(2-methoxyphenyl)-1H-pyrazole-4-carboxylate has some limitations in laboratory experiments. It is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, it is not very stable in acidic or basic solutions, which can also make it difficult to use in certain experiments.

Future Directions

Ethyl 5-(2-methoxyphenyl)-1H-pyrazole-4-carboxylate has several potential future directions. It could be used to study the effects of certain drugs on the body, as well as the mechanisms of action of certain drugs. Additionally, it could be used to study the effects of certain hormones on the body, such as cortisol. Additionally, it could be used to study the effects of certain proteins and enzymes on cellular processes. Additionally, it could be used to study the effects of certain drugs on the central nervous system. Finally, it could be used to study the effects of certain drugs on the immune system.

Synthesis Methods

Ethyl 5-(2-methoxyphenyl)-1H-pyrazole-4-carboxylate can be synthesized by a variety of methods. One of the most common methods is the reaction between ethyl 5-(2-methoxyphenyl)-1H-pyrazole-4-carboxylate and ethyl acetate in the presence of a base. This reaction is known as the Ethyl 5-(2-methoxyphenyl)-1H-pyrazole-4-carboxylate-acetate reaction and produces a mixture of products including Ethyl 5-(2-methoxyphenyl)-1H-pyrazole-4-carboxylate. Other methods of synthesis include the reaction of Ethyl 5-(2-methoxyphenyl)-1H-pyrazole-4-carboxylate with other compounds such as ethyl bromide, ethyl iodide, ethyl sulfate, and ethyl chloride.